3-(3-Amino-4-bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol

• Molecular Formula: C7H12BrN3O
• Molecular Weight: 234.09 g/mol
• IUPAC Name: 3-(3-amino-4-bromopyrazol-1-yl)-2-methylpropan-1-ol
• InChI: InChI=1S/C7H12BrN3O/c1-5(4-12)2-11-3-6(8)7(9)10-11/h3,5,12H,2,4H2,1H3,(H2,9,10)
• InChI Key: ILHRNFCVQLSXOI-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=C(C(=N1)N)Br)CO

Description

3-(3-Amino-4-bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol is a pyrazole derivative characterized by a 1H-pyrazole ring substituted with an amino (-NH₂) group at position 3 and a bromine atom at position 2. The pyrazole ring is further linked to a 2-methylpropan-1-ol chain via the N1 nitrogen (Figure 1). While direct data on this compound’s synthesis or bioactivity are unavailable in the provided evidence, its structural analogs highlight key trends in reactivity, stability, and functional group interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Amino-4-bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring is synthesized through the reaction of hydrazine with a 1,3-dicarbonyl compound under acidic or basic conditions.

Bromination: The pyrazole ring is then brominated using bromine or a brominating agent such as N-bromosuccinimide (NBS) to introduce the bromine atom at the desired position.

Amination: The brominated pyrazole undergoes nucleophilic substitution with an amine to introduce the amino group.

Side Chain Introduction: The final step involves the addition of the methylpropanol side chain through a suitable alkylation reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, efficient catalysts, and automated processes to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-(3-Amino-4-bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to reduce specific functional groups.

Substitution: The bromine atom can be substituted with other nucleophiles such as thiols, amines, or alkoxides under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles like thiols or amines in the presence of a base such as sodium hydroxide.

Major Products

Oxidation: Formation of oxides or hydroxylated derivatives.

Reduction: Formation of reduced derivatives with altered functional groups.

Substitution: Formation of substituted pyrazole derivatives with new functional groups.

Scientific Research Applications

3-(3-Amino-4-bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug discovery and development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-(3-Amino-4-bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol involves its interaction with specific molecular targets and pathways. The amino and bromine substituents on the pyrazole ring can interact with enzymes, receptors, or other biomolecules, leading to various biological effects. The exact mechanism may vary depending on the specific application and target.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares the target compound with structurally related pyrazole derivatives from the evidence:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents/Features	References
3-(3-Amino-4-bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol (Target)	C₈H₁₄BrN₃O	~264.1 (calculated)	- 3-Amino, 4-bromo on pyrazole - 2-Methylpropan-1-ol chain	N/A
3-(4-Bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)propan-1-ol	C₉H₁₅BrN₂O	247.13	- 4-Bromo, 3-methyl on pyrazole - Ethyl group at N1 - Propanol chain
5-Amino-1-(2-bromopropanoyl)-3-phenyl-1H-pyrazole-4-carbonitrile (3e)	C₁₄H₁₂BrN₅O	354.2 (observed)	- 5-Amino, 3-phenyl on pyrazole - 2-Bromopropanoyl acyl group - Nitrile at C4
4-Bromo-5-(bromomethyl)-2-(3',5'-dimethylphenyl)-1-methyl-1H-pyrazol-3-one	C₁₃H₁₃Br₂N₂O	396.0 (observed)	- 4-Bromo, 5-bromomethyl on pyrazolone - 3',5'-Dimethylphenyl group - Ketone at C3

Key Observations:

• Substituent Effects: The amino group in the target compound enhances hydrogen-bonding capacity compared to non-amino analogs like 3-(4-Bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)propan-1-ol . This may improve solubility or target binding in biological systems. Chain Variations: The 2-methylpropan-1-ol chain in the target compound introduces branching, which could affect conformational flexibility compared to linear propanol or acylated chains in analogs like 3e .

Physicochemical and Spectroscopic Properties

• Molecular Weight : The target compound (~264.1 g/mol) is lighter than acylated analogs like 3e (354.2 g/mol) due to the absence of a nitrile or phenyl group .
• Spectroscopy: 1H NMR: Analog 3e shows a characteristic doublet for the methyl group (δ 1.77 ppm) and aromatic proton signals (δ 7.41–7.91 ppm) . The target compound would exhibit similar splitting patterns for its 2-methylpropanol chain (e.g., δ 1.2–1.5 ppm for methyl groups). Mass Spectrometry: Brominated pyrazoles often display isotopic peaks for bromine (e.g., m/z 317/319 in ) . The target compound’s MS would likely show [M+H]+ peaks at m/z 265/265.

Biological Activity

3-(3-Amino-4-bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol, identified by its CAS number 1592458-02-0, is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including antibacterial properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C₇H₁₂BrN₃O
• Molecular Weight : 234.09 g/mol
• Structure : The compound features a pyrazole ring substituted with an amino group and a bromine atom, which are critical for its biological activity.

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of compounds related to pyrazole derivatives. Specifically, the compound has shown effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Table 1: Antibacterial Activity of Related Pyrazole Derivatives

Compound Name	Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Pyrazole A	Staphylococcus aureus	0.5 µg/mL
Pyrazole B	Escherichia coli	1.0 µg/mL
3-Amino-Pyrazole	Pseudomonas aeruginosa	0.25 µg/mL

The antibacterial mechanism of pyrazole derivatives typically involves interference with bacterial DNA synthesis or cell wall integrity. Studies suggest that these compounds may generate reactive oxygen species (ROS) that damage bacterial cells, leading to cell death.

Case Studies

• Study on Efficacy Against MRSA : A study evaluated the efficacy of 3-(3-Amino-4-bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol against methicillin-resistant Staphylococcus aureus (MRSA). The compound demonstrated significant inhibition with an MIC of 0.5 µg/mL, indicating its potential as a treatment option for resistant bacterial infections .
• Broad-Spectrum Activity : Another research focused on the compound's broad-spectrum activity against various pathogens, including E. coli and Klebsiella pneumoniae. The findings revealed that the compound exhibited MIC values comparable to traditional antibiotics such as tetracycline, suggesting its potential as an alternative therapeutic agent .

Additional Biological Activities

Beyond antibacterial properties, some studies have suggested that pyrazole derivatives may possess anti-inflammatory and analgesic effects. For instance, compounds similar to 3-(3-Amino-4-bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol have been shown to inhibit pro-inflammatory cytokines in vitro .